Cas no 83563-02-4 (Hexadecanoic acid, 15-methyl-3-[(13-methyl-1-oxotetradecyl)oxy]-)
![Hexadecanoic acid, 15-methyl-3-[(13-methyl-1-oxotetradecyl)oxy]- structure](https://www.kuujia.com/scimg/cas/83563-02-4x500.png)
83563-02-4 structure
Product name:Hexadecanoic acid, 15-methyl-3-[(13-methyl-1-oxotetradecyl)oxy]-
Hexadecanoic acid, 15-methyl-3-[(13-methyl-1-oxotetradecyl)oxy]- Chemical and Physical Properties
Names and Identifiers
-
- Hexadecanoic acid, 15-methyl-3-[(13-methyl-1-oxotetradecyl)oxy]-
- 15-methyl-3-(13-methyltetradecanoyloxy)hexadecanoic acid
- 83563-02-4
- SCHEMBL10799475
- 15-METHYL-3-[(13-METHYLTETRADECANOYL)OXY]HEXADECANOIC ACID
- DTXSID00603717
- JKUQUGBLNYRQLK-UHFFFAOYSA-N
-
- Inchi: InChI=1S/C32H62O4/c1-28(2)23-19-15-11-7-5-9-13-17-21-25-30(27-31(33)34)36-32(35)26-22-18-14-10-6-8-12-16-20-24-29(3)4/h28-30H,5-27H2,1-4H3,(H,33,34)
- InChI Key: JKUQUGBLNYRQLK-UHFFFAOYSA-N
- SMILES: CC(C)CCCCCCCCCCCC(CC(=O)O)OC(=O)CCCCCCCCCCCC(C)C
Computed Properties
- Exact Mass: 510.46481045g/mol
- Monoisotopic Mass: 510.46481045g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 36
- Rotatable Bond Count: 28
- Complexity: 500
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.6Ų
- XLogP3: 13.1
Hexadecanoic acid, 15-methyl-3-[(13-methyl-1-oxotetradecyl)oxy]- Related Literature
-
Majid Beidaghi,Yury Gogotsi Energy Environ. Sci., 2014,7, 867-884
-
Tippu S. Sheriff,Steven Cope,Mmaezi Ekwegh Dalton Trans., 2007, 5119-5122
-
Shiqiang Liu,Zhiwen Cheng,Yawei Liu,Xiaoping Gao,Yujia Tan,Yuanyang Ren Phys. Chem. Chem. Phys., 2021,23, 4178-4186
-
Guangchen Li,Tongliang Zhou,Albert Poater,Luigi Cavallo,Steven P. Nolan,Michal Szostak Catal. Sci. Technol., 2020,10, 710-716
83563-02-4 (Hexadecanoic acid, 15-methyl-3-[(13-methyl-1-oxotetradecyl)oxy]-) Related Products
- 2305-25-1(Ethyl 3-hydroxyhexanoate)
- 19115-49-2((R)-Mevalonolactone)
- 104872-06-2((3S,4S)-3-Hexyl-4-(2R)-2-hydroxytridecyl-2-oxetanone)
- 32328-03-3(Diethyl 3-hydroxyglutarate)
- 674-26-0(D,L-Mevalonic Acid Lactone)
- 16253-72-8(Heptanoic acid,3-methyl-, 1-methylpropyl ester)
- 2171218-67-8((3S)-3-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enamido}butanoic acid)
- 1235441-39-0(4-(3-methyl-1H-1,2,4-triazol-5-yl)phenylmethanamine)
- 355-30-6(Perfluoropentanal Hydrate)
- 31729-65-4(1-(6-methoxynaphthalen-2-yl)cyclopropylmethanol)
Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent

Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk

钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
